Cas no 500912-19-6 (2-(2-fluoro-6-methoxyphenyl)acetic acid)

• Product Name: 2-(2-fluoro-6-methoxyphenyl)acetic acid
• CAS No: 500912-19-6
• MF: C₉H₉FO₃
• MW: 184.164366483688
• MDL: MFCD00671770
• CID: 366570
• PubChem ID: 2779326
• Update Time: 2025-10-28

2-(2-fluoro-6-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-6-methoxyphenyl)acetic acid
• 2-(2-fluoro-6-methoxyphenyl)acetic acid
• 2-fluoro-6-methoxyBenzeneacetic acid
• 2-Fluoro-6-methoxyphenylacetic acid
• Benzeneacetic acid, 2-fluoro-6-methoxy-
• 2-methoxy-6 fluoro-phenylacetic acid
• 2-Fluoro-6-methoxyphenylaceticacid
• (2-Fluoro-6-methoxy-phenyl)-acetic acid
• PubChem24118
• 2-(2-fluoro-6-methoxy-phenyl)acetic Acid
• 2-(Carboxymethyl)-3-fluoroanisole
• SBB090140
• FC1141
• CL8764
• 2-Fluo
• DTXSID20381388
• SCHEMBL14126063
• CS-0031348
• AKOS015899469
• MFCD00671770
• DS-2049
• A23070
• FT-0649213
• AC-26717
• EN300-1855160
• A7441
• FS-3503
• J-500806
• (2-Fluoro-6-methoxyphenyl)aceticacid
• 500912-19-6
• FT-0651173
• AM84025
• DB-011035

• MDL： MFCD00671770
• Inchi： 1S/C9H9FO3/c1-13-8-4-2-3-7(10)6(8)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： SXCFMVORODAUBP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC(=O)O)OC

Computed Properties

• Exact Mass: 184.05400
• Monoisotopic Mass: 184.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.5

Experimental Properties

• Melting Point: 140-144°C
• Boiling Point: 276.5℃ at 760 mmHg
• PSA: 46.53000
• LogP: 1.46140

2-(2-fluoro-6-methoxyphenyl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-fluoro-6-methoxyphenyl)acetic acid

Introduction to 2-(2-fluoro-6-methoxyphenyl)acetic acid (CAS No. 500912-19-6)

2-(2-fluoro-6-methoxyphenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 500912-19-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fluoro-substituted aromatic carboxylic acids, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and methoxy functional groups in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural features of 2-(2-fluoro-6-methoxyphenyl)acetic acid contribute to its remarkable pharmacological profile. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity to biological targets, while the methoxy group provides additional hydrophobicity and electronic modulation. These characteristics have positioned this compound as a promising candidate for further exploration in drug discovery initiatives.

In recent years, there has been a growing interest in fluoroaromatic compounds due to their ability to modulate enzyme activity and receptor interactions. For instance, studies have demonstrated that fluoro-substituted phenylacetic acids exhibit inhibitory effects on various enzymes involved in inflammatory pathways. This has led to investigations into their potential as anti-inflammatory agents, with 2-(2-fluoro-6-methoxyphenyl)acetic acid being one of the compounds under scrutiny.

One of the most compelling aspects of 2-(2-fluoro-6-methoxyphenyl)acetic acid is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacokinetic properties. For example, modifications at the carboxylic acid moiety have been explored to improve solubility and bioavailability, while alterations at the aromatic ring have been investigated to optimize receptor binding affinity. These efforts align with the broader goal of developing next-generation therapeutics that are both effective and well-tolerated by patients.

The compound's relevance extends beyond inflammation research. Emerging studies suggest that 2-(2-fluoro-6-methoxyphenyl)acetic acid may have applications in neurodegenerative disease treatment. The ability of fluoroaromatic compounds to cross the blood-brain barrier has opened new avenues for addressing neurological disorders. Preclinical trials have shown that certain derivatives of this compound exhibit neuroprotective effects, potentially making them viable candidates for conditions such as Alzheimer's disease and Parkinson's disease.

Another area where 2-(2-fluoro-6-methoxyphenyl)acetic acid has shown promise is in oncology research. The unique chemical properties of this compound have been exploited to develop inhibitors targeting key pathways involved in cancer cell proliferation and survival. By modulating enzymes such as kinases and transcription factors, this compound and its derivatives may offer a novel approach to cancer therapy. Furthermore, its ability to selectively interact with tumor-specific targets makes it an attractive candidate for targeted drug delivery systems.

The synthesis of 2-(2-fluoro-6-methoxyphenyl)acetic acid is another critical aspect that underscores its importance in pharmaceutical chemistry. Advanced synthetic methodologies have been developed to produce this compound with high purity and yield, ensuring its suitability for both research and commercial applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly instrumental in achieving efficient synthesis routes.

The safety profile of 2-(2-fluoro-6-methoxyphenyl)acetic acid is also a subject of extensive investigation. Preclinical studies have assessed its toxicity, pharmacokinetics, and potential side effects to ensure its safety for human use. These studies are crucial for advancing the compound from laboratory research to clinical trials, where it can be evaluated for therapeutic efficacy in human populations.

In conclusion, 2-(2-fluoro-6-methoxyphenyl)acetic acid (CAS No. 500912-19-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications in anti-inflammatory therapy, neurodegenerative disease treatment, and oncology highlight its importance as a lead compound for drug development initiatives. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a pivotal role in shaping the future of medicine.